Cas no 134653-98-8 (Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate)

• Product Name: Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate
• CAS No: 134653-98-8
• Molecular Formula: C₁₂H₁₇NO₃
• Molecular Weight: 223.26828
• CID: 98076
• PubChem ID: 44182099

Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate Properties

Names and Identifiers

• Ethyl 6-(tert-butyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-, ethyl este
• 3-Pyridinecarboxylicacid, 6-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-, ethyl ester
• Ethyl 6-tert-butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate
• ETHYL 6-TERT-BUTYL-4-OXO-1,4-DIHYDROPYRIDINE-3-CARBOXYLATE
• ethyl 6-tert-butyl-4-oxo-1H-pyridine-3-carboxylate
• 6-tert-butyl-1,4-Dihydro-4-oxo-3-pyridinecarboxylic acid ethyl ester
• ethyl 6-tert-butyl-1,4-dihydro-4-oxopyridine-3-carboxylate
• Ethyl6-(tert-Butyl)-4-hydroxynicotinate
• SCHEMBL1901344
• CS-0172321
• Ethyl6-(tert-butyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• AKOS016001264
• 6-tert-butyl-4-hydroxy-nicotinic acid ethyl ester
• ethyl 6-tert-butyl-4-oxidanylidene-1H-pyridine-3-carboxylate
• MFCD12911671
• A806816
• AS-37717
• KXCOFAZNIVOOON-UHFFFAOYSA-N
• FT-0653601
• 6-tert-butyl-4-oxo-1H-pyridine-3-carboxylic acid ethyl ester
• AMY746
• DTXSID10657761
• SCHEMBL17648844
• 134653-98-8
• ETHYL 6-TERT-BUTYL-4-OXO-1,4-DIHYDRO-PYRIDINE-3-CARBOXYLATE
• DB-063032
• Ethyl 6-tert-butyl-4-oxo-1,4-dihydropyridine-3-carboxylate

• MDL： MFCD12911671
• InChIKey： KXCOFAZNIVOOON-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO3/c1-5-16-11(15)8-7-13-10(6-9(8)14)12(2,3)4/h6-7H,5H2,1-4H3,(H,13,14)
• SMILES： CCOC(=O)C1=CN=C(C=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.12084340g/mol
• Heavy Atom Count: 16
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 324.8±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 150.2±27.9 °C
• Density: 1.1±0.1 g/cm3